Cas no 61718-59-0 (1-Pentanone, 5-(2-methoxyethoxy)-1-[4-(methylthio)phenyl]-)

• Product Name: 1-Pentanone, 5-(2-methoxyethoxy)-1-[4-(methylthio)phenyl]-
• CAS No: 61718-59-0
• MF: C₁₅H₂₂O₃S
• MW: 282.398383617401
• CID: 468551
• PubChem ID: 20361871
• Update Time: 2025-04-19

1-Pentanone, 5-(2-methoxyethoxy)-1-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 5-(2-methoxyethoxy)-1-[4-(methylthio)phenyl]-
• 5-(2-methoxyethoxy)-1-(4-methylsulfanylphenyl)pentan-1-one
• DTXSID50606056
• 5-(2-METHOXYETHOXY)-1-[4-(METHYLSULFANYL)PHENYL]PENTAN-1-ONE
• 61718-59-0
• SCHEMBL11650221

• Inchi： 1S/C15H22O3S/c1-17-11-12-18-10-4-3-5-15(16)13-6-8-14(19-2)9-7-13/h6-9H,3-5,10-12H2,1-2H3
• InChI Key： UDLCNZNFHJYLNW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCCCOCCOC)=O

Computed Properties

• Exact Mass: 282.12906
• Monoisotopic Mass: 282.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53